1-(3-Hydroxy-5-methyl-2-thienyl)ethanone
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Overview
Description
1-(3-Hydroxy-5-methyl-2-thienyl)ethanone, also known as HME, is a sulfur-containing compound that has gained attention in recent years due to its potential applications in scientific research. HME is a ketone that can be synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.
Scientific Research Applications
Molecular Docking and ADMET Studies
Ethanone, 1-(2-hydroxy-5-methyl phenyl), which is structurally similar to 1-(3-Hydroxy-5-methyl-2-thienyl)ethanone, has been explored for its antimicrobial properties. Molecular docking techniques revealed its effectiveness in binding with proteins in Staphylococcus aureus, and ADMET studies showed compliance with Lipinski’s rule, indicating a potential for pharmaceutical applications (Medicharla, S. B. V., & Aiswariya, 2022).
Photoinduced Oxidative Annulation
Research on the oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones, closely related to 1-(3-Hydroxy-5-methyl-2-thienyl)ethanone, shows its utility in creating functionalized polyheterocyclic ethanones without the need for transition metals and oxidants. This indicates potential in organic synthesis and pharmaceutical applications (Zhang et al., 2017).
Anti-inflammatory Activities
A series of substituted thienochromene derivatives, synthesized from compounds structurally similar to 1-(3-Hydroxy-5-methyl-2-thienyl)ethanone, exhibited notable anti-inflammatory activities. This suggests potential applications in developing anti-inflammatory drugs (Ouf, Sakran, & Amr, 2015).
Antimicrobial Activity
Compounds structurally related to 1-(3-Hydroxy-5-methyl-2-thienyl)ethanone have been synthesized and demonstrated antimicrobial activities. This underscores its potential in the development of new antimicrobial agents (Wanjari, 2020).
Synthesis of Polyheterocyclic Ethanones
Research into the direct oxidative annulation of compounds similar to 1-(3-Hydroxy-5-methyl-2-thienyl)ethanone has led to the development of polyheterocyclic ethanones, which are valuable for their potential applications in the creation of complex organic molecules (Zhang et al., 2017).
properties
CAS RN |
133860-42-1 |
---|---|
Product Name |
1-(3-Hydroxy-5-methyl-2-thienyl)ethanone |
Molecular Formula |
C7H8O2S |
Molecular Weight |
156.2 g/mol |
IUPAC Name |
1-(3-hydroxy-5-methylthiophen-2-yl)ethanone |
InChI |
InChI=1S/C7H8O2S/c1-4-3-6(9)7(10-4)5(2)8/h3,9H,1-2H3 |
InChI Key |
IOOPSZCABYNBDZ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(S1)C(=O)C)O |
Canonical SMILES |
CC1=CC(=C(S1)C(=O)C)O |
Other CAS RN |
133860-42-1 |
physical_description |
White, cream-coloured solid; Meaty, cooked brown or roasted aroma |
solubility |
Slightly soluble in water Soluble (in ethanol) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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